Cas no 478148-99-1 (Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester)

• Product Name: Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester
• CAS No: 478148-99-1
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 2119317
• PubChem ID: 22047142
• Update Time: 2025-06-27

Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester
• ethyl thieno[2,3-c]pyridine-2-carboxylate
• SCHEMBL842776
• MWUNMDKVCFRJPU-UHFFFAOYSA-N
• ethylthieno[2,3-c]pyridine-2-carboxylate
• DA-42355
• 478148-99-1

• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8-5-7-3-4-11-6-9(7)14-8/h3-6H,2H2,1H3
• InChI Key： MWUNMDKVCFRJPU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 207.03539970Da
• Monoisotopic Mass: 207.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Additional information on Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester

Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester: A Promising Compound in Modern Pharmaceutical Research

Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester, with the CAS number 478148-99-1, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule belongs to the broader family of thienopyridine derivatives, which are characterized by their fused ring systems and potential biological activities. The structural framework of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester combines a thiophene ring with a pyridine ring, creating a unique molecular architecture that may confer distinct pharmacological properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of therapeutics for neurodegenerative diseases and inflammatory conditions.

The synthesis of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester involves a series of well-defined chemical reactions, including cyclization and esterification steps. Researchers have employed advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic approaches, to optimize the efficiency of its production. These techniques not only enhance the yield but also reduce the environmental impact, aligning with the principles of green chemistry. The ability to synthesize this compound with high purity and selectivity is critical for its application in pharmaceutical research.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester. Molecular docking studies have revealed its potential to bind to specific protein targets, such as acetylcholinesterase and phosphodiesterase enzymes, which are implicated in neurological disorders. These findings are supported by in vitro experiments that demonstrate its ability to modulate enzyme activity and inhibit inflammatory pathways. Such data underscore the importance of this compound in the design of targeted therapeutics.

One of the most promising areas of research involving Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester is its application in the treatment of Alzheimer's disease. Preclinical studies have shown that this compound can enhance cognitive function by inhibiting the aggregation of amyloid-beta proteins, a hallmark of Alzheimer's pathology. Additionally, its anti-inflammatory properties may contribute to neuroprotection by reducing oxidative stress and microglial activation. These findings are particularly relevant given the growing global prevalence of neurodegenerative diseases and the urgent need for effective treatments.

Another emerging area of interest is the role of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester in the development of anti-inflammatory drugs. Chronic inflammation is a key driver of several diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. Research has indicated that this compound can modulate the activity of pro-inflammatory cytokines, such as TNF-alpha and IL-6, by interfering with the NF-kappaB signaling pathway. These mechanisms highlight its potential as a therapeutic agent for conditions characterized by persistent inflammation.

From a synthetic perspective, the structural versatility of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester offers opportunities for the design of analogs with enhanced pharmacological profiles. Derivatives of this compound have been synthesized and tested for their activity against various disease targets, including ion channels and G-protein coupled receptors. The ability to modify functional groups, such as the ester moiety, allows for the fine-tuning of biological activity and metabolic stability, which are critical factors in drug development.

Despite its promising potential, the clinical translation of Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester remains in its early stages. Further preclinical studies are needed to evaluate its safety, efficacy, and pharmacokinetic properties. Challenges such as solubility, bioavailability, and potential toxicological effects must be addressed to ensure its suitability for human trials. Nonetheless, the compound's unique structure and diverse biological activities position it as a valuable candidate for future therapeutic innovations.

In conclusion, Thieno[2,3-c]pyridine-2-carboxylic acid ethyl ester represents a significant advancement in the field of medicinal chemistry. Its structural characteristics, coupled with its demonstrated biological activities, make it a compelling target for drug discovery. As research in this area continues to evolve, the compound may pave the way for the development of novel therapies for a range of debilitating diseases. The ongoing exploration of its molecular mechanisms and synthetic potential will undoubtedly contribute to the broader landscape of pharmaceutical science.